N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-2,4-dimethyl-1,3-thiazole-5-carboxamide

Specification

• CAS No.: 1172432-19-7
• Molecular Formula: C15H15N3O2S2
• Molecular Weight: 333.4 g/mol
• IUPAC Name: N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-2,4-dimethyl-1,3-thiazole-5-carboxamide
• Standard InChI: InChI=1S/C15H15N3O2S2/c1-7-5-6-10(20-4)11-12(7)22-15(17-11)18-14(19)13-8(2)16-9(3)21-13/h5-6H,1-4H3,(H,17,18,19)
• Standard InChI Key: HMZXAERQOMNTKN-UHFFFAOYSA-N
• SMILES: CC1=C2C(=C(C=C1)OC)N=C(S2)NC(=O)C3=C(N=C(S3)C)C
• Canonical SMILES: CC1=C2C(=C(C=C1)OC)N=C(S2)NC(=O)C3=C(N=C(S3)C)C

Introduction

Synthesis and Chemical Reactions

The synthesis of such compounds typically involves multi-step reactions, including condensation reactions to form the amide linkage and substitution reactions to introduce the methyl groups on the thiazole ring. Common reagents include carboxylic acid derivatives and amines, with conditions optimized for yield and purity.

Biological Activities

Benzothiazole and thiazole derivatives are known for their potential biological activities:

• Antimicrobial Activity: Compounds with similar structures have shown activity against both Gram-positive and Gram-negative bacteria, as well as fungi.

• Anticancer Activity: Some derivatives exhibit anticancer properties, often through mechanisms involving cell cycle arrest or apoptosis induction.

• Anti-inflammatory Activity: Certain compounds may inhibit enzymes involved in inflammation, such as 5-lipoxygenase.

Research Findings and Future Directions

While specific research findings on N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-2,4-dimethyl-1,3-thiazole-5-carboxamide are not available, related compounds have been studied extensively:

• Molecular Docking Studies: These studies help predict how compounds interact with biological targets, guiding further structural optimization.

• In Vitro Assays: Compounds are often tested in vitro for their antimicrobial and anticancer activities using methods like turbidimetry and Sulforhodamine B assays.